Cas no 2137557-88-9 (4-chloro-1-(2-cyclopropoxyethyl)-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-(2-cyclopropoxyethyl)-1H-pyrazol-3-amine
• CAS No: 2137557-88-9
• MF: C₈H₁₂ClN₃O
• MW: 201.653380393982
• CID: 6512282
• PubChem ID: 165849481
• Update Time: 2025-08-05

4-chloro-1-(2-cyclopropoxyethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(2-cyclopropoxyethyl)-1H-pyrazol-3-amine
• EN300-1111461
• 2137557-88-9

• Inchi： 1S/C8H12ClN3O/c9-7-5-12(11-8(7)10)3-4-13-6-1-2-6/h5-6H,1-4H2,(H2,10,11)
• InChI Key： HHEHDAAAAIQMTJ-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CCOC1CC1

Computed Properties

• Exact Mass: 201.0668897g/mol
• Monoisotopic Mass: 201.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-chloro-1-(2-cyclopropoxyethyl)-1H-pyrazol-3-amine

4-Chloro-1-(2-Cyclopropoxyethyl)-1H-Pyrazol-3-Amine: A Comprehensive Overview

The compound 4-chloro-1-(2-cyclopropoxyethyl)-1H-pyrazol-3-amine, with CAS No. 2137557-88-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazole ring with a chloro group and a cyclopropoxyethyl substituent. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is a common feature in many bioactive compounds, making this molecule a promising candidate for various applications.

Recent studies have highlighted the potential of 4-chloro-1-(2-cyclopropoxyethyl)-1H-pyrazol-3-amine in drug discovery. Researchers have explored its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are implicated in numerous diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases, suggesting its potential as an anticancer agent.

The synthesis of 4-chloro-1-(2-cyclopropoxyethyl)-1H-pyrazol-3-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent introduction of the chloro and cyclopropoxyethyl groups. These steps require precise control of reaction conditions to ensure high yields and purity of the final product.

In terms of physical properties, this compound is characterized by its high solubility in organic solvents and moderate stability under physiological conditions. These attributes make it suitable for use in various biological assays and preclinical studies. Additionally, its structural flexibility allows for further functionalization, enabling researchers to explore its potential in diverse chemical environments.

The application of 4-chloro-1-(2-cyclopropoxyethyl)-1H-pyrazol-3-amine extends beyond pharmacology into materials science. Recent research has shown that this compound can serve as a building block for constructing advanced materials, such as stimuli-responsive polymers and coordination networks. Its ability to form hydrogen bonds and π–π interactions makes it an ideal candidate for these applications.

From an environmental perspective, the biodegradability and toxicity profile of 4-chloro-1-(2-cyclopropoxyethyl)-1H-pyrazol-3-amine have been extensively studied. Initial findings indicate that it exhibits low toxicity towards aquatic organisms, which is promising for its potential use in agrochemicals or other environmentally sensitive applications.

In conclusion, 4-chloro-1-(2-cyclopropoxyethyl)-1H-pyrazol-3-amine is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advances in synthetic methods and biological applications, positions it as a valuable tool for future research and development.